Radiation-chemical degradation of cellulose and other polysaccharides
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n04ABEH000379
Abstract
Results of studies on the radiation-chemical transformations of cellulose, its ethers, and some other polysaccharides (xylan, starch, dextran, chitin, chitosan, and heparin) are discussed. Ionising radiation causes the degradation of these compounds accompanied by decomposition of the pyranose ring and formation of compounds with carbonyl and carboxy groups, as well as formation of hydrogen, carbon dioxide, and carbon monoxide. The efficiency of degradation increases considerably with temperature and depends on the structure of the polysaccharide and the nature of its substituents. A mechanism of the radiation-chemical transformations of cellulose and other polysaccharides is suggested. The prospects of using radiation-chemical methods for processing of cellulose and other polysaccharides in industry and agriculture are considered. The bibliography includes 213 references.
Recommended Literature
- [1] Ultrasensitive photoelectrochemical biosensing platform based target-triggered biocatalytic precipitation reactions on a flower-like Bi2O2S super-structured photoanode†
- [2] Immobilization of platinum(ii) and palladium(ii) complexes on metal oxides by sol–gel processing and surface modification using bifunctional phosphine–phosphonateesters
- [3] Organocatalytic enantio- and diastereoselective synthesis of highly substituted δ-lactones via a Michael-cyclization cascade†
- [4] Inside front cover
- [5] Free-standing Ni-microfiber-supported carbon nanotube aerogel hybrid electrodes in 3D for high-performance supercapacitors†
- [6] Hydrogen bond directed supramolecular arrays utilising hemimellitic acid: Solvent inclusion clathrates
- [7] Computational understanding of the structural and electronic properties of the GeS–graphene contact
- [8] Can non-polar hydrogen atoms accept hydrogen bonds?†‡
- [9] Oxidative nucleation and growth of Janus-type MnOx–Ag and MnOx–AgI nanoparticles†
- [10] Superior catalytic performance of a CoOx/Sn–CeO2 hybrid material for catalytic diesel soot oxidation†
Journal Nameļ¼Russian Chemical Reviews
Research Products
-
CAS no.: 157887-82-6
